Cas no 93103-80-1 (14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate)

• Product Name: 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate
• CAS No: 93103-80-1
• MF: C₃₁H₃₀BF₄N
• MW: 503.381222248077
• CID: 5264847
• Update Time: 2025-09-28

14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 14-butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate
• 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate

• Inchi： 1S/C31H30N.BF4/c1-2-3-21-32-30-25-15-9-7-11-22(25)17-19-27(30)29(24-13-5-4-6-14-24)28-20-18-23-12-8-10-16-26(23)31(28)32;2-1(3,4)5/h4-16H,2-3,17-21H2,1H3;/q+1;-1
• InChI Key： ODXGZURBHANMNO-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+]1(CCCC)C2C3C=CC=CC=3CCC=2C(C2C=CC=CC=2)=C2CCC3C=CC=CC=3C=12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 587
• Topological Polar Surface Area: 3.9

Additional information on 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate

Exploring the Properties and Applications of 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate (CAS No. 93103-80-1)

The compound 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate (CAS No. 93103-80-1) is a highly specialized organic salt with unique structural and functional characteristics. This molecule belongs to the acridinium family, which is known for its diverse applications in materials science, photochemistry, and advanced synthetic methodologies. The presence of a tetrafluoroborate counterion enhances its solubility and stability, making it a valuable candidate for research and industrial applications.

In recent years, the demand for acridinium derivatives has surged due to their role in photocatalysis and organic electronics. Researchers are particularly interested in compounds like 93103-80-1 for their potential in light-emitting diodes (LEDs) and solar cell technologies. The butyl and phenyl substituents in this molecule contribute to its tunable electronic properties, which are critical for optimizing performance in these applications. Additionally, the tetrahydrodibenzacridinium core provides a rigid framework that can influence charge transport and luminescence efficiency.

One of the most frequently asked questions in online forums and academic discussions is: "How does the structure of 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate affect its photophysical properties?" The answer lies in the interplay between its conjugated system and the tetrafluoroborate anion. The extended π-conjugation in the dibenzacridinium moiety allows for efficient light absorption and emission, while the anion ensures minimal interference with the electronic transitions. This makes the compound a promising candidate for fluorescence-based sensors and bioimaging tools.

Another hot topic in the scientific community is the use of acridinium salts in sustainable chemistry. With growing emphasis on green synthesis and eco-friendly materials, 93103-80-1 has been explored as a catalyst in visible-light-driven reactions. Its ability to participate in redox processes without generating hazardous byproducts aligns with the principles of green chemistry. This has led to increased interest in its potential for large-scale industrial applications, particularly in pharmaceutical intermediates and agrochemicals.

From a synthetic perspective, the preparation of 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate involves multi-step organic transformations, including cyclization and quaternization reactions. The choice of solvents and reagents is critical to achieving high yields and purity. Researchers often optimize conditions to minimize side products, as impurities can significantly affect the compound's performance in end-use applications. This attention to detail underscores the importance of process chemistry in the development of advanced materials.

In the context of materials science, the compound's thermal stability and film-forming properties have been investigated for use in optoelectronic devices. Its compatibility with polymer matrices and nanomaterials opens up possibilities for hybrid systems with enhanced functionality. For instance, incorporating 93103-80-1 into conductive polymers could lead to innovations in flexible electronics and wearable technology, areas that are currently trending in both academic and industrial research.

As the scientific community continues to explore the potential of 14-Butyl-5,6,8,9-tetrahydro-7-phenyl-dibenz[c,h]acridinium tetrafluoroborate, its versatility and adaptability make it a compound of significant interest. Whether in photocatalysis, organic electronics, or sustainable chemistry, its unique properties offer a wealth of opportunities for innovation. Future research will likely focus on refining its synthesis, expanding its applications, and addressing challenges related to scalability and cost-effectiveness.